Cas no 99199-05-0 (5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-benzofuran-1(3H)-one)

5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-benzofuran-1(3H)-one structure
99199-05-0 structure
Product Name:5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-benzofuran-1(3H)-one
CAS No:99199-05-0
MF:C15H8ClF3O3
MW:328.670433998108
CID:1991776
PubChem ID:188498
Update Time:2025-04-21

5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-benzofuran-1(3H)-one
    • 1(3H)-Isobenzofuranone, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-
    • 99199-05-0
    • 5-(2-Chloro-4-(trifluoromethyl)phenoxy)isobenzofuran-1(3H)-one
    • GUVVEYJOVRMQDU-UHFFFAOYSA-N
    • SCHEMBL9189982
    • DTXSID90912845
    • Inchi: 1S/C15H8ClF3O3/c16-12-6-9(15(17,18)19)1-4-13(12)22-10-2-3-11-8(5-10)7-21-14(11)20/h1-6H,7H2
    • InChI Key: GUVVEYJOVRMQDU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC2C(=O)OCC=2C=1

Computed Properties

  • Exact Mass: 328.0114063Da
  • Monoisotopic Mass: 328.0114063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų
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